Cas no 2137548-64-0 (8-Tert-butyl-1-oxaspiro[4.5]decane-4-carboxylic acid)

• Product Name: 8-Tert-butyl-1-oxaspiro[4.5]decane-4-carboxylic acid
• CAS No: 2137548-64-0
• MF: C₁₄H₂₄O₃
• MW: 240.338564872742
• CID: 5821844
• PubChem ID: 165459997
• Update Time: 2025-07-02

8-Tert-butyl-1-oxaspiro[4.5]decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137548-64-0
• EN300-744332
• 8-tert-butyl-1-oxaspiro[4.5]decane-4-carboxylic acid
• 8-Tert-butyl-1-oxaspiro[4.5]decane-4-carboxylic acid

• Inchi： 1S/C14H24O3/c1-13(2,3)10-4-7-14(8-5-10)11(12(15)16)6-9-17-14/h10-11H,4-9H2,1-3H3,(H,15,16)
• InChI Key： RWEYKBQDRJBUPN-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)C21CCC(C(C)(C)C)CC2

Computed Properties

• Exact Mass: 240.17254462g/mol
• Monoisotopic Mass: 240.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 8-Tert-butyl-1-oxaspiro[4.5]decane-4-carboxylic acid

Exploring 8-Tert-butyl-1-oxaspiro[4.5]decane-4-carboxylic acid (CAS No. 2137548-64-0): A Versatile Spirocyclic Compound in Modern Chemistry

In the realm of synthetic and medicinal chemistry, 8-Tert-butyl-1-oxaspiro[4.5]decane-4-carboxylic acid (CAS No. 2137548-64-0) has emerged as a compound of significant interest due to its unique spirocyclic structure and functional versatility. This molecule, characterized by its tert-butyl group and carboxylic acid moiety, is increasingly studied for applications ranging from pharmaceutical intermediates to material science. Its rigid spiro framework offers steric and electronic properties that make it valuable for drug design and catalysis.

The spiro[4.5]decane core of this compound is a hallmark of structural novelty, often leveraged to enhance molecular stability and bioavailability in drug candidates. Researchers are particularly intrigued by its potential to modulate lipophilicity and conformational rigidity, traits critical for targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors. Recent trends in AI-driven drug discovery have further spotlighted such spirocyclic scaffolds, as they align with the demand for 3D-rich fragments in virtual screening libraries.

From a synthetic perspective, 8-Tert-butyl-1-oxaspiro[4.5]decane-4-carboxylic acid serves as a building block for peptide mimetics and chiral auxiliaries. Its carboxylic acid group enables facile derivatization, making it a candidate for covalent organic frameworks (COFs) and metal-organic frameworks (MOFs). These applications resonate with the growing focus on sustainable chemistry, where modular and efficient synthesis routes are prioritized.

Environmental and green chemistry considerations also drive interest in this compound. Its potential as a biodegradable intermediate aligns with global efforts to reduce carbon footprints in chemical manufacturing. Moreover, its low toxicity profile (as inferred from structural analogs) positions it favorably for cosmetic formulations and agrochemicals, sectors increasingly scrutinized for eco-friendly alternatives.

In the context of patent literature and academic publications, CAS No. 2137548-64-0 is frequently cited for its role in asymmetric synthesis and stereoselective reactions. The tert-butyl substituent enhances steric hindrance, a feature exploited in chiral resolution and catalyst design. Such attributes are pivotal for industries like flavor and fragrance, where enantiomeric purity dictates product quality.

Looking ahead, the integration of 8-Tert-butyl-1-oxaspiro[4.5]decane-4-carboxylic acid into high-throughput screening platforms and machine learning-aided molecular optimization promises to unlock new functionalities. As the scientific community leans toward fragment-based drug discovery (FBDD), this compound’s balanced polar surface area and rotatable bond count make it a compelling candidate for lead generation.

For suppliers and manufacturers, ensuring high-purity grades of this compound is essential to meet the demands of GMP-compliant production. Analytical techniques like HPLC and NMR are routinely employed to verify its structural integrity, underscoring its relevance in quality-critical applications.

In summary, 8-Tert-butyl-1-oxaspiro[4.5]decane-4-carboxylic acid (CAS No. 2137548-64-0) exemplifies the intersection of innovation and practical utility in modern chemistry. Its adaptability across drug development, materials science, and green chemistry ensures its continued prominence in research and industrial applications.